Ethyl 2,3-dibromopyridine-5-acetate
Overview
Description
Ethyl 2,3-dibromopyridine-5-acetate (EDPA) is an organic compound with a wide range of applications in the scientific research field. EDPA has been used in studies of biochemical and physiological effects, synthesis methods, and various laboratory experiments.
Scientific Research Applications
Ethyl 2,3-dibromopyridine-5-acetate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, such as pyridines and quinolines. It has also been used in the synthesis of heterocyclic compounds, such as thiazolines and oxazolines. This compound has also been used in the synthesis of natural products, such as indoles, coumarins, and flavonoids.
Mechanism of Action
The mechanism of action of Ethyl 2,3-dibromopyridine-5-acetate is not fully understood. It is believed to act as an electrophile, reacting with nucleophiles such as amines and thiols. The reaction results in the formation of an intermediate, which is then hydrolyzed to form a product.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have a variety of effects on the body, including increased alertness and improved memory. This compound has also been shown to inhibit the enzyme lipoprotein lipase, which is involved in the breakdown of fats. Inhibition of this enzyme can lead to increased levels of fat in the blood, which can be beneficial for some individuals.
Advantages and Limitations for Lab Experiments
Ethyl 2,3-dibromopyridine-5-acetate has several advantages and limitations for lab experiments. One of the main advantages of this compound is its low cost and easy availability. It is also relatively easy to synthesize, making it a good choice for use in lab experiments. However, this compound can be toxic to humans and animals, so care must be taken when handling it. Additionally, this compound can be difficult to purify and may form byproducts, which can complicate the synthesis of certain compounds.
Future Directions
The potential future directions for Ethyl 2,3-dibromopyridine-5-acetate are numerous. One potential direction is the development of new synthesis methods for this compound and its derivatives. Additionally, further research could be conducted into the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, this compound could be used as a starting material for the synthesis of novel compounds, such as drugs and natural products.
properties
IUPAC Name |
ethyl 2-(5,6-dibromopyridin-3-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Br2NO2/c1-2-14-8(13)4-6-3-7(10)9(11)12-5-6/h3,5H,2,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSJXGDGYYNDVHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(N=C1)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Br2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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